Cas no 2152340-64-0 (2-(4,4-dimethylpent-1-yn-3-yl)amino-1,3-oxazole-4-carboxylic acid)

• Product Name: 2-(4,4-dimethylpent-1-yn-3-yl)amino-1,3-oxazole-4-carboxylic acid
• CAS No: 2152340-64-0
• MF: C₁₁H₁₄N₂O₃
• MW: 222.240462779999
• CID: 6422752
• PubChem ID: 165779575
• Update Time: 2025-05-20

2-(4,4-dimethylpent-1-yn-3-yl)amino-1,3-oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4,4-dimethylpent-1-yn-3-yl)amino-1,3-oxazole-4-carboxylic acid
• 2-[(4,4-dimethylpent-1-yn-3-yl)amino]-1,3-oxazole-4-carboxylic acid
• 2152340-64-0
• EN300-1449985

• Inchi： 1S/C11H14N2O3/c1-5-8(11(2,3)4)13-10-12-7(6-16-10)9(14)15/h1,6,8H,2-4H3,(H,12,13)(H,14,15)
• InChI Key： FORYJGFCVLYPIC-UHFFFAOYSA-N
• SMILES： O1C=C(C(=O)O)N=C1NC(C#C)C(C)(C)C

Computed Properties

• Exact Mass: 222.10044231g/mol
• Monoisotopic Mass: 222.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 75.4Ų

Additional information on 2-(4,4-dimethylpent-1-yn-3-yl)amino-1,3-oxazole-4-carboxylic acid

2-(4,4-Dimethylpent-1-yn-3-yl)amino-1,3-oxazole-4-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2152340-64-0, known as 2-(4,4-dimethylpent-1-yn-3-yl)amino-1,3-oxazole-4-carboxylic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a 1,3-oxazole ring system with an amino group and a carboxylic acid moiety. The presence of the dimethylpentynyl group further adds complexity to its structure, making it a subject of interest for researchers exploring novel chemical entities and their potential applications.

Recent studies have highlighted the importance of heterocyclic compounds like 1,3-oxazoles in drug discovery. These rings are known for their stability and ability to form hydrogen bonds, which are crucial for molecular interactions in biological systems. The amino group attached to the oxazole ring in this compound enhances its ability to participate in such interactions, potentially making it a valuable lead compound for developing new therapeutic agents.

The synthesis of 2-(4,4-dimethylpent-1-ylnyl)amino derivatives has been a topic of extensive research. Scientists have explored various methods to optimize the synthesis process, including the use of transition metal catalysts and microwave-assisted reactions. These advancements have not only improved the yield but also reduced the reaction time, making the synthesis more efficient and scalable for industrial applications.

One of the most promising aspects of this compound is its potential in medicinal chemistry. The carboxylic acid group can be readily modified to create bioisosteres or prodrugs, offering flexibility in drug design. Recent research has focused on evaluating its anti-inflammatory and antioxidant properties. Preliminary results suggest that this compound exhibits significant activity against inflammatory markers, making it a potential candidate for treating conditions like arthritis and neurodegenerative diseases.

In addition to its therapeutic potential, this compound has also been studied for its role in agrochemicals. The dimethylpentynyl group contributes to the molecule's lipophilicity, which is essential for absorption and bioavailability in plants. Researchers are investigating its efficacy as a plant growth regulator and its ability to enhance stress tolerance in crops under adverse environmental conditions.

The structural versatility of 2-(4,4-dimethylpent-1-ylnyl)amino derivatives also makes them valuable tools in material science. Their ability to form self-assembled monolayers and their compatibility with various polymer systems have opened avenues for their use in developing advanced materials for electronics and sensors.

In conclusion, 2-(4,4-dimethylpent-1-ylnyl)amino-1,3 oxazole carboxylic acid (CAS No. 2152340640) is a multifaceted compound with immense potential across diverse fields. Its unique structure, combined with recent advancements in synthesis and application studies, positions it as a key player in future innovations. As research continues to unravel its full capabilities, this compound is poised to make significant contributions to science and industry alike.